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Compound of Interest

Compound Name: Sarbronine M

Cat. No.: B12410380 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

The Tropomyosin receptor kinase A (TrkA) is a receptor tyrosine kinase crucial for the

development and function of the nervous system.[1] Its activation by its ligand, Nerve Growth

Factor (NGF), triggers the dimerization and autophosphorylation of the receptor.[1] This event

initiates several downstream signaling cascades, including the RAS-MAPK, PI3K-AKT, and

PLCγ pathways, which are vital for neuronal survival, differentiation, and neurite outgrowth.[1]

[2][3]

Sarbronine M is a novel natural product isolated from the fungus Sarcodon scabrosus.[4][5] It

has been identified as an inhibitor of NGF-induced neurite outgrowth in rat pheochromocytoma

(PC12) cells.[4][5] This activity suggests that Sarbronine M interferes with the TrkA signaling

pathway. These application notes provide a series of protocols to characterize the effects of

Sarbronine M and investigate its potential as a direct inhibitor of TrkA signaling.

2. Product Information: Sarbronine M (For Research Use Only)
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Property Specification

Catalog Number HY-N10325

Chemical Formula C₂₀H₂₈O₄

Molecular Weight 332.43 g/mol

Purity ≥98% (HPLC)

Appearance White to off-white solid

Solubility
Soluble in DMSO (≥50 mg/mL), sparingly

soluble in Ethanol

Storage
Store at -20°C for long-term storage. Stock

solutions can be stored at -80°C.

Initial Source Fungus Sarcodon scabrosus[4][5]

3. Hypothesized Mechanism of Action

Sarbronine M's reported ability to inhibit NGF-induced neurite outgrowth suggests it acts as an

antagonist to the TrkA signaling pathway. The primary hypothesis is that Sarbronine M directly

inhibits the kinase activity of the TrkA receptor, preventing its autophosphorylation and the

subsequent activation of downstream signaling molecules. The following protocols are

designed to test this hypothesis.
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Start: Sarbronine M Characterization

Protocol 1:
In Vitro TrkA Kinase Assay
(Test for direct inhibition)

Protocol 2:
Western Blot Analysis

(Confirm cellular target engagement)

Protocol 3:
Neurite Outgrowth Assay

(Confirm phenotypic effect)

Protocol 4:
Cell Viability Assay

(Control for cytotoxicity)

Data Analysis & Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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